Cas no 2034225-38-0 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide
• CAS No: 2034225-38-0
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 5819357
• PubChem ID: 122162788
• Update Time: 2025-09-22

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• F6573-4185
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• 2034225-38-0
• AKOS032469557

• Inchi： 1S/C17H20N4O4/c1-12-16(20-8-3-2-4-13(20)19-12)17(24)18-7-10-25-11-9-21-14(22)5-6-15(21)23/h2-4,8H,5-7,9-11H2,1H3,(H,18,24)
• InChI Key： MWIRWUVGJDACNP-UHFFFAOYSA-N
• SMILES： O(CCNC(C1=C(C)N=C2C=CC=CN12)=O)CCN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 344.14845513g/mol
• Monoisotopic Mass: 344.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide (CAS No. 2034225-38-0): A Comprehensive Overview

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide (CAS No. 2034225-38-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2034225-38-0, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide is composed of a pyridine ring fused with an imidazole ring, substituted with a 2-methyl group and a carboxamide moiety. The presence of the 2,5-dioxopyrrolidin-1-yl group and the ethoxyethyl linker adds complexity and functionality to the molecule. This intricate structure contributes to its diverse biological activities and potential as a lead compound in drug discovery.

The synthesis of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide involves several steps, including the formation of the pyridine-imidazole core, the introduction of the 2-methyl group, and the attachment of the carboxamide and ethoxyethyl moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, a one-pot synthesis approach using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields.

In terms of biological activities, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs are crucial for many cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The ability of this compound to selectively disrupt these interactions makes it a valuable tool for both basic research and therapeutic development.

Recent studies have also explored the pharmacological properties of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in signal transduction pathways. For example, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel therapeutic agent for treating cancers with specific genetic mutations.

Beyond its anti-cancer properties, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide has also been investigated for its potential neuroprotective effects. Preclinical studies using animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation pathways.

The safety profile of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-2-methylimidazo1,2-apyridine-3-carboxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-{2-2-(2,5-dioxopyrrolidin-1-y l)ethoxyethyl}- 7 -methylimidazo[1 , 7 -a]pyridine - 7 -carboxamide (CAS No. 7 034 - 7 -0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.